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Compound of Interest

Benzyl 4-methylenepiperidine-1-
Compound Name:
carboxylate

Cat. No.: B167230

An In-depth Technical Guide on the Physical Properties of Benzyl 4-methylenepiperidine-1-
carboxylate

This technical guide provides a comprehensive overview of the core physical properties of
Benzyl 4-methylenepiperidine-1-carboxylate, a compound of interest for researchers,
scientists, and professionals in drug development. This document details quantitative physical
data, outlines relevant experimental protocols for their determination, and presents a logical
workflow for compound analysis.

Compound Overview

Benzyl 4-methylenepiperidine-1-carboxylate is a chemical compound identified by the CAS
Number 138163-12-9.[1][2][3] It is also known by several synonyms, including 1-Cbz-4-
methylene-piperidine, 4-Methylene-piperidine-1-carboxylic acid benzyl ester, and benzyl 4-
methylidenepiperidine-1-carboxylate.[1][4] This compound has a molecular formula of
C14H17NO2 and a molecular weight of approximately 231.29 g/mol .[1][3][4] At room
temperature, it exists in a liquid physical form.[3] For preservation, it is recommended to be
stored under an inert atmosphere at a temperature between 2-8°C.[3]

Quantitative Physical Properties

The known physical properties of Benzyl 4-methylenepiperidine-1-carboxylate are
summarized in the table below for ease of reference and comparison.
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Physical Property Value Source(s)
Molecular Formula C14H17NO2 [1114]
Molecular Weight 231.29 g/mol [1103114]
CAS Number 138163-12-9 [1][2][3]
Physical Form Liquid [3]

346.1 £41.0 °C at 760 mmHg

Boiling Point 1][2]14
J 146 °C at 1 Torr i1t

Density 1.114 g/cm31.1 £ 0.1 g/cm?3 [1112]

Flash Point 163.1+27.6 °C [1][2]

Refractive Index

1.559

[1](2]

Vapor Pressure

0 mmHg at 25°C

[1]2]

Purity

96% - 98%

[2](3]

Experimental Protocols

The determination of the physical properties listed above involves standardized laboratory

procedures. The methodologies outlined below are general protocols applicable for the

characterization of organic compounds like Benzyl 4-methylenepiperidine-1-carboxylate.

Boiling Point Determination via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is simple distillation.[5]

e Apparatus: A round-bottom flask, heating mantle, still head, thermometer, condenser, and a

receiving flask.

e Procedure:

o Place a measured volume of the liquid (e.g., 10 mL) into the round-bottom flask.[5]
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o Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned
just below the side arm of the still head to accurately measure the temperature of the
vapor.[5]

o Begin heating the flask. As the liquid boils, the vapor will rise, and the temperature reading
on the thermometer will increase sharply and then stabilize.[5]

o Record the stable temperature as the boiling point. The vapor then passes into the
condenser, where it is cooled and collected in the receiving flask.[5]

o ltis crucial to note the atmospheric pressure at which the boiling point is measured, as it
significantly affects the result. For measurements not taken at standard pressure (760
mmHg), a pressure correction is necessary.

Density Measurement

Density is the mass of a substance per unit volume. For a liquid, it can be determined using a
pycnometer or, more simply, by measuring the mass of a known volume.

o Apparatus: A calibrated volumetric flask or graduated cylinder and an analytical balance.
e Procedure:
o Measure the mass of the empty, clean, and dry volumetric flask (m1).

o Dispense a precise volume of Benzyl 4-methylenepiperidine-1-carboxylate into the
flask (e.g., 5.00 mL).

o Measure the total mass of the flask and the liquid (m2).
o Calculate the mass of the liquid by subtraction (m_liquid = m2 - m1).

o The density (p) is calculated by dividing the mass of the liquid by its volume (V): p =
m_liquid / V.

o The measurement should be performed at a controlled temperature, as density is
temperature-dependent.
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Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance.

o Apparatus: A refractometer (e.g., an Abbé refractometer).
e Procedure:

o Calibrate the refractometer using a standard substance with a known refractive index
(e.g., distilled water).

o Place a few drops of Benzyl 4-methylenepiperidine-1-carboxylate onto the prism of the
refractometer.

o Close the prism and allow the temperature to stabilize, as the refractive index is
temperature-dependent.

o Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

o Read the refractive index value directly from the instrument's scale.

Logical Workflow

The following diagram illustrates a generalized workflow for the physical and chemical
characterization of a novel or uncharacterized compound in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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